2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide

• IUPAC Name: 2-[1-(2,5-dimethylphenyl)tetrazol-5-yl]sulfanyl-N-(2-nitrophenyl)acetamide
• InChI: InChI=1S/C17H16N6O3S/c1-11-7-8-12(2)15(9-11)22-17(19-20-21-22)27-10-16(24)18-13-5-3-4-6-14(13)23(25)26/h3-9H,10H2,1-2H3,(H,18,24)
• InChI Key: IQLZSWDXTDJRRD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2C(=NN=N2)SCC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C17H16N6O3S
• Molecular Weight: 384.4 g/mol

Description

2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide involves the inhibition of cyclooxygenase-2 (COX-2) and the activation of peroxisome proliferator-activated receptor gamma (PPAR-γ). COX-2 is an enzyme that plays a crucial role in the production of prostaglandins, which are responsible for inflammation, pain, and fever. Inhibition of COX-2 leads to a reduction in inflammation, pain, and fever. PPAR-γ is a nuclear receptor that plays a role in the regulation of glucose and lipid metabolism, as well as inflammation. Activation of PPAR-γ leads to a reduction in inflammation and an improvement in glucose and lipid metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide have been studied extensively. It has been found to reduce the production of prostaglandins, which are responsible for inflammation, pain, and fever. Additionally, it has been shown to improve glucose and lipid metabolism, as well as reduce inflammation.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide in lab experiments is its potential therapeutic applications. Additionally, it has been found to have low toxicity and high bioavailability. However, one of the limitations of using this compound is its cost, as it is relatively expensive compared to other compounds.

Future Directions

There are several future directions for the study of 2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide. One direction is the study of its potential in the treatment of cancer, Alzheimer's disease, and Parkinson's disease. Additionally, further research could be conducted to determine the optimal dosage and administration of the compound. Furthermore, the development of more cost-effective synthesis methods could lead to increased usage of the compound in scientific research.

Scientific Research Applications

The potential therapeutic applications of 2-{[1-(2,5-dimethylphenyl)-1H-tetrazol-5-yl]thio}-N-(2-nitrophenyl)acetamide have been studied extensively in scientific research. It has been found to possess anti-inflammatory, analgesic, and antipyretic properties. Additionally, it has been shown to have potential in the treatment of cancer, Alzheimer's disease, and Parkinson's disease.